LDN 212854 trihydrochloride

• IUPAC Name: 5-[6-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline;trihydrochloride
• InChI: InChI=1S/C25H22N6.3ClH/c1-3-21(22-4-2-10-27-24(22)5-1)23-16-29-31-17-19(15-28-25(23)31)18-6-8-20(9-7-18)30-13-11-26-12-14-30;;;/h1-10,15-17,26H,11-14H2;3*1H
• InChI Key: RIMSXBSYXNLYPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=C6C=CC=NC6=CC=C5)N=C3.Cl.Cl.Cl
• Molecular Formula: C25H25Cl3N6
• Molecular Weight: 515.9 g/mol

Description

LDN 212854 trihydrochloride is a hydrochloride salt form of LDN 212854, a potent inhibitor of bone morphogenetic protein type I receptor kinases. It is particularly effective against activin receptor-like kinase 2 (IC50: 1.3 nM) and activin receptor-like kinase 1 (IC50: 2.4 nM) . This compound is used in scientific research, particularly in studies related to fibrodysplasia ossificans progressiva and hepatocellular carcinoma .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of LDN 212854 involves multiple steps, starting with the preparation of the core structure, which includes a quinoline and a pyrazolo[1,5-a]pyrimidine moiety. The key steps involve:

• Formation of the quinoline ring.
• Coupling of the quinoline with a pyrazolo[1,5-a]pyrimidine derivative.
• Introduction of a piperazine group to enhance solubility and biological activity .

Industrial Production Methods

Industrial production of LDN 212854 trihydrochloride typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The final product is often purified using recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

LDN 212854 trihydrochloride primarily undergoes substitution reactions due to the presence of reactive functional groups such as the piperazine and quinoline moieties .

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl halides and acyl chlorides.

Oxidation and Reduction: While less common, oxidation and reduction reactions can be performed using reagents like hydrogen peroxide for oxidation and sodium borohydride for reduction.

Major Products

The major products formed from these reactions include various substituted derivatives of LDN 212854, which can be further studied for their biological activity .

Scientific Research Applications

LDN 212854 trihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a tool compound to study the inhibition of bone morphogenetic protein signaling pathways.

Biology: Investigated for its role in inhibiting the proliferation of cancer cells, particularly in hepatocellular carcinoma.

Medicine: Explored as a potential therapeutic agent for conditions like fibrodysplasia ossificans progressiva.

Industry: Utilized in the development of new drugs targeting bone morphogenetic protein pathways.

Mechanism of Action

LDN 212854 trihydrochloride exerts its effects by selectively inhibiting bone morphogenetic protein type I receptor kinases, particularly activin receptor-like kinase 2 and activin receptor-like kinase 1 . This inhibition prevents the phosphorylation of SMAD1/5/8 proteins, thereby blocking downstream signaling pathways involved in cell proliferation and differentiation .

Comparison with Similar Compounds

Similar Compounds

LDN 193189 hydrochloride: Another potent inhibitor of bone morphogenetic protein type I receptors, but with different selectivity profiles.

Dorsomorphin: A less selective inhibitor of bone morphogenetic protein signaling, often used as a reference compound in studies.

SB 431542: Primarily inhibits transforming growth factor-beta receptors, but also shows some activity against bone morphogenetic protein receptors.

Uniqueness

LDN 212854 trihydrochloride is unique due to its high selectivity for activin receptor-like kinase 2 and activin receptor-like kinase 1, making it a valuable tool for studying bone morphogenetic protein signaling pathways with minimal off-target effects .